2-(4H-1,2,4-triazol-4-ylacetyl)-2,7-diazaspiro[4.5]decan-6-one

• IUPAC Name: 2-[2-(1,2,4-triazol-4-yl)acetyl]-2,7-diazaspiro[4.5]decan-6-one
• InChI: InChI=1S/C12H17N5O2/c18-10(6-16-8-14-15-9-16)17-5-3-12(7-17)2-1-4-13-11(12)19/h8-9H,1-7H2,(H,13,19)
• InChI Key: LIWBIWFAJJLOKB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN(C2)C(=O)CN3C=NN=C3)C(=O)NC1
• Molecular Formula: C12H17N5O2
• Molecular Weight: 263.30 g/mol

Description

Synthesis Analysis

The synthesis of diazaspirodecanone derivatives, including compounds similar to 2-(4H-1,2,4-triazol-4-ylacetyl)-2,7-diazaspiro[4.5]decan-6-one, typically involves cyclization reactions and the addition of specific functional groups to achieve the desired chemical structure. For example, Tsukamoto et al. (1995) demonstrated the synthesis of related compounds through Michael addition reactions followed by cyclization, indicating a common approach to constructing the spirocyclic core of such molecules (Tsukamoto et al., 1995).

Molecular Structure Analysis

The molecular structure of compounds in this class is characterized by the presence of a spirocyclic core, often involving a 1,4-diazaspiro[4.5]decanone framework. Farag et al. (2008) highlighted the synthesis of 1,2-diazaspiro[4.4]nona-2,8-diene-6-one derivatives, showcasing the regioselective synthesis that leads to complex spirocyclic structures, which are closely related to our compound of interest (Farag et al., 2008).

Chemical Reactions and Properties

The chemical reactivity of such compounds often involves interactions with various biological targets due to the presence of functional groups that can engage in hydrogen bonding, ionic interactions, and other types of chemical bonding. The study by Guillon et al. (2020) on a similar compound elucidates its potential interactions with biological targets, providing insight into the chemical behavior of these molecules (Guillon et al., 2020).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and stability, are crucial for their potential application in various fields. While specific data on "2-(4H-1,2,4-triazol-4-ylacetyl)-2,7-diazaspiro[4.5]decan-6-one" was not found, the general class of diazaspirodecanone derivatives tends to have moderate to high solubility in organic solvents, which is important for their use in chemical reactions and pharmaceutical formulations.

Chemical Properties Analysis

The chemical properties of diazaspirodecanone derivatives, including their reactivity, stability under various conditions, and interaction with other chemical entities, are influenced by the spirocyclic structure and the specific functional groups present. The synthesis and study of related compounds, as discussed by Fu et al. (2014), provide valuable insights into the reactivity patterns and potential chemical transformations of these molecules (Fu et al., 2014).